1-Methyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine
Overview
Description
1-Methyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C8H9N3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Research has shown that bipyrazolic compounds, related to the structure of 1-Methyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine, exhibit significant efficiency as corrosion inhibitors for metals in acidic media. These compounds demonstrate high inhibition efficiencies, which increase with concentration, indicating their potential in protecting metal surfaces against corrosion in industrial applications (Chetouani et al., 2005).
Antitumor and Antimicrobial Activities
Studies on pyrazole derivatives, including structures similar to this compound, have revealed their potent antitumor, antifungal, and antibacterial activities. These compounds have been characterized for their ability to interact with biological targets, offering insights into their pharmacophore sites for potential therapeutic applications (Titi et al., 2020).
Material Science and Electronic Structure
Research on thiophene-based pyrazole amides has highlighted their nonlinear optical properties and chemical reactivity. These studies have provided valuable information on the electronic structure of such compounds, which could be beneficial in the development of materials for electronic and photonic applications. The synthesis methodologies and the structural characterization through computational approaches underscore their relevance in materials science (Kanwal et al., 2022).
Mechanism of Action
Target of Action
It’s worth noting that pyrazole derivatives, which include this compound, have been reported to exhibit a wide range of physiological and pharmacological activities .
Mode of Action
It’s known that the pyrazole core, which is part of this compound, provides diverse functionality and stereochemical complexity, which can interact with various biological targets .
Biochemical Pathways
It’s known that pyrazole derivatives can affect numerous biochemical pathways due to their diverse functionality .
Result of Action
Some pyrazole derivatives have been reported to exhibit anticancer activities against various cancer cell lines . This suggests that 1-Methyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine might also have potential therapeutic effects.
Properties
IUPAC Name |
2-methyl-5-thiophen-3-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3S/c1-11-8(9)4-7(10-11)6-2-3-12-5-6/h2-5H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQIZGHJLZPBECV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CSC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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